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Compound of Interest

Compound Name:
4-Bromo-3-chloro-5,8-

difluoroquinoline

Cat. No.: B571986 Get Quote

An in-depth technical guide to the safety and hazards of 4-Bromo-3-chloro-5,8-
difluoroquinoline, designed for researchers, scientists, and drug development professionals.

Disclaimer: Specific safety and hazard data for 4-Bromo-3-chloro-5,8-difluoroquinoline are

not publicly available. This guide is based on a qualitative assessment of structurally similar

halogenated aromatic compounds and quinolines. It is for informational purposes and should

not replace a compound-specific Safety Data Sheet (SDS). All laboratory procedures should be

performed by trained individuals implementing appropriate safety measures.

Introduction
4-Bromo-3-chloro-5,8-difluoroquinoline is a halogenated derivative of quinoline. Due to the

absence of specific toxicological data, it is prudent to handle this compound with significant

care, assuming it may exhibit hazards characteristic of its chemical class. This document

outlines potential hazards and recommended safety protocols derived from data on analogous

compounds.

Potential Hazard Identification and Classification
A qualitative hazard assessment based on the GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) for similar compounds suggests that 4-Bromo-3-
chloro-5,8-difluoroquinoline may pose the following risks:
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Table 1: Postulated GHS Hazard Classification

Hazard Class Potential Hazard Statement(s)

Acute Toxicity (Oral) Toxic or Harmful if swallowed.

Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye irritation.

Germ Cell Mutagenicity Suspected of causing genetic defects.

Carcinogenicity
May cause cancer or is suspected of causing

cancer.

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.

| Hazardous to the Aquatic Environment (Chronic) | Toxic to aquatic life with long-lasting effects.

|

Note: This classification is extrapolated and not based on experimental data for 4-Bromo-3-
chloro-5,8-difluoroquinoline.

Physical and Chemical Properties (Predicted)
No experimentally determined physical and chemical properties for 4-Bromo-3-chloro-5,8-
difluoroquinoline were found.

Table 2: Predicted Physical and Chemical Properties
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Property Predicted Value/Information

Molecular Formula C₉H₃BrClF₂N

Molecular Weight 278.48 g/mol

Appearance Likely a solid at standard conditions.

Solubility
Expected to be poorly soluble in water and

soluble in common organic solvents.

Stability

Anticipated to be stable under standard

laboratory conditions. Should be stored away

from strong oxidizing agents.

| Hazardous Decomposition Products | Thermal decomposition may produce toxic gases such

as carbon oxides, nitrogen oxides, and hydrogen halides (HBr, HCl, HF). |

Experimental Protocols: Safe Handling and
Emergency Procedures
The following protocols are generalized for handling potentially hazardous research chemicals.

Engineering Controls
All manipulations of 4-Bromo-3-chloro-5,8-difluoroquinoline should be conducted in a

well-ventilated laboratory.

A certified chemical fume hood is mandatory for procedures that could generate dust or

aerosols.

Ensure unobstructed access to safety showers and eyewash stations.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial for minimizing exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye and Face

Chemical safety goggles
or safety glasses with side
shields.[1][2][3][4] A face
shield should be worn
over goggles for splash
hazards.[3][4]

Protects against splashes,
dust, and projectiles.

Skin

Chemical-resistant lab coat.[2]

[3] Nitrile or other suitable

chemical-resistant gloves.[2][3]

[5]

Prevents skin contact with the

chemical.

Respiratory

A NIOSH-approved respirator

may be required if work is

performed outside a fume

hood or if aerosolization is

possible.[3]

Prevents inhalation of dust or

vapors.

| Footwear | Closed-toe, chemical-resistant shoes.[3][5] | Protects feet from spills and falling

objects. |

Hygiene and Handling Practices
Avoid all direct contact with the compound.

Prevent the inhalation of dust and vapors.

Prohibit eating, drinking, and smoking in the laboratory.[6]

Thoroughly wash hands with soap and water after handling, even when gloves are worn.[6]

Storage Requirements
Keep the container tightly sealed.

Store in a designated, cool, dry, and well-ventilated area.
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Segregate from incompatible materials, particularly strong oxidizing agents.

Spill and Emergency Response
Minor Spills:

Alert others in the vicinity.

Don appropriate PPE.

For solid spills, carefully sweep to avoid creating dust. For liquid spills, use an inert

absorbent material like vermiculite or sand.[7]

Place the contained spill material into a labeled, sealed container for hazardous waste

disposal.[7][8]

Decontaminate the spill area with a suitable cleaning agent.[7]

Major Spills:

Immediately evacuate the area.[9]

Notify your supervisor and the institutional environmental health and safety office.[9]

Restrict access to the contaminated area.

Wait for trained emergency personnel to manage the cleanup.

Visualizations
Diagram 1: General Workflow for Handling Potentially Hazardous Chemicals
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General Workflow for Handling Potentially Hazardous Chemicals

1. Preparation

2. Handling (in Fume Hood)

3. Post-Procedure

4. Final Steps

Conduct Risk Assessment

Gather and Don Appropriate PPE

Weigh and Dispense Compound

Perform Experimental Procedure

Decontaminate Equipment and Workspace

Segregate and Label Waste for Disposal

Properly Doff and Dispose of PPE

Thoroughly Wash Hands

Click to download full resolution via product page
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Caption: A generalized workflow for the safe handling of a potentially hazardous research

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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